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Compound of Interest

Compound Name:
Ribofuranose,2-deoxy,3,5-

dibenzoate

Cat. No.: B15546249 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Ribofuranose, 2-deoxy, 3,5-dibenzoate

could not be located in the available resources. The following information is based on the

safety data for a structurally similar compound, 2-Deoxy-2,2-difluoro-D-ribofuranose-3,5-

dibenzoate, and general laboratory safety protocols for handling solid chemical compounds.

This guidance should be used for informational purposes only, and a comprehensive,

substance-specific risk assessment should be conducted by qualified personnel before

handling this chemical.

Personal Protective Equipment (PPE)
Proper personal protective equipment is essential to minimize exposure and ensure safety

when handling Ribofuranose, 2-deoxy, 3,5-dibenzoate. The following table summarizes the

recommended PPE.
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Protection Type Specific PPE Requirement Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

To protect against splashes

and airborne particles.

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).

To prevent skin absorption of

the chemical.

Body Protection

A laboratory coat or a

disposable, solid-front lab suit

with tight-fitting cuffs.

To protect skin and clothing

from contamination.

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.

To prevent inhalation of dust

particles, especially when

handling the powder.

Foot Protection Closed-toe shoes. To protect feet from spills.

Operational and Disposal Plans
Safe handling, storage, and disposal are critical for laboratory safety and environmental

protection.
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Aspect Procedure

Handling

Handle in a well-ventilated area, preferably

within a chemical fume hood, to avoid the

formation and inhalation of dust.[1] Avoid

contact with skin and eyes.[1]

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated place. Keep away from

incompatible materials such as strong oxidizing

agents.

Spill Cleanup

For a solid spill, gently cover the material with

an absorbent pad to prevent dust from

becoming airborne. Carefully collect the spilled

material using non-sparking tools and place it

into a labeled, sealed container for hazardous

waste.

Waste Disposal

Dispose of waste in a clearly labeled, sealed,

and puncture-resistant container. All

contaminated labware, absorbent paper, and

used PPE should be collected as hazardous

waste. Follow all local, state, and federal

regulations for chemical waste disposal.

First Aid Measures
In case of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.

Experimental Protocol: General Handling of a
Powdered Chemical Compound
This protocol outlines the basic steps for safely handling a powdered chemical like

Ribofuranose, 2-deoxy, 3,5-dibenzoate in a laboratory setting.

Preparation:

Ensure all necessary PPE is worn correctly.

Verify that the chemical fume hood is functioning properly.

Prepare all necessary equipment (spatulas, weigh boats, glassware) within the fume hood.

Have spill cleanup materials readily available.
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Weighing the Compound:

Tare a clean, dry weigh boat on an analytical balance.

Carefully transfer the desired amount of the powdered chemical from its storage container

to the weigh boat using a clean spatula.

Avoid generating dust. If dust is generated, ensure it is contained within the fume hood.

Record the exact weight of the compound.

Dissolving the Compound:

Transfer the weighed powder to a suitable flask or beaker.

Add the appropriate solvent slowly while stirring to dissolve the compound.

Ensure the container is properly labeled with the chemical name, concentration, solvent,

and date.

Post-Handling:

Clean all equipment that came into contact with the chemical.

Dispose of any contaminated materials (weigh boats, gloves, etc.) in the designated

hazardous waste container.

Wash hands thoroughly with soap and water after completing the work and before leaving

the laboratory.

Visual Workflow for Chemical Handling
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Caption: General workflow for handling a powdered chemical in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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